Cas no 61369-27-5 (Imidazo[1,2-a]pyrazin-3(7H)-one,8-(phenylmethyl)-6-[4-(sulfooxy)phenyl]-2-[[4-(sulfooxy)phenyl]methyl]-)

• Product name: Imidazo[1,2-a]pyrazin-3(7H)-one,8-(phenylmethyl)-6-[4-(sulfooxy)phenyl]-2-[[4-(sulfooxy)phenyl]methyl]-
• CAS No: 61369-27-5
• MF: C₂₆H₂₁N₃O₉S₂
• MW: 583.589644193649
• CID: 519482

Imidazo[1,2-a]pyrazin-3(7H)-one,8-(phenylmethyl)-6-[4-(sulfooxy)phenyl]-2-[[4-(sulfooxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazin-3(7H)-one,8-(phenylmethyl)-6-[4-(sulfooxy)phenyl]-2-[[4-(sulfooxy)phenyl]methyl]-
• [4-[[8-benzyl-3-oxo-6-(4-sulfooxyphenyl)-7H-imidazo[1,2-a]pyrazin-2-yl]methyl]phenyl] hydrogen sulfate
• ALPHA-LUCIFERIN
• Watasenia Luciferin

• Inchi： InChI=1S/C26H21N3O9S2/c30-26-23(15-18-6-10-20(11-7-18)37-39(31,32)33)28-25-22(14-17-4-2-1-3-5-17)27-24(16-29(25)26)19-8-12-21(13-9-19)38-40(34,35)36/h1-13,16,27H,14-15H2,(H,31,32,33)(H,34,35,36)
• InChI Key： PTGHKNQEZNRQKY-UHFFFAOYSA-N
• SMILES： OS(=O)(=O)Oc1ccc(Cc2nc3c(Cc4ccccc4)[nH]c(cn3c2=O)-c2ccc(OS(O)(=O)=O)cc2)cc1

Computed Properties

• Exact Mass: 583.07200

Experimental Properties

• PSA: 194.12000
• LogP: 5.39600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Phenylsulfates
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Arylsulfates Phenylsulfates